Cas no 64657-21-2 (Isoforskolin)

• Product Name: Isoforskolin
• CAS No: 64657-21-2
• MF: C₂₂H₃₄O₇
• MW: 410.5011677742
• MDL: MFCD00078929
• CID: 514929
• PubChem ID: 9549169
• Update Time: 2025-05-22

Isoforskolin Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]pyran-1-one,6-(acetyloxy)-3-ethenyldodecahydro-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-
• 1H-Naphtho[2,1-b]pyran-1-one,6-(acetyloxy)-3-ethenyldodecahydro-5,10,10b-trihydroxy-3,4a,7,7,1...
• 1H-Naphtho[2,1-b]pyran-1-one,6-(acetyloxy)-3-ethenyldodecahydro-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-,(3R,4aR,5S,6S,6
• Coleonol B
• Isoforskolin
• [ "Isoforskolin" ]
• 6-Acetyl-7-deacetylforskolin
• [(3S,4Ar,5S,6S,10S,10aR,10bS)-3-ethenyl-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,
• (3R,4aR,5S,6S,10S,10aR,10bS)-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-3-vinyldodecahydro-1
• 6BETA-ACETOXY-8,13-EPOXY-1ALPHA,7BETA,9ALPHA-TRIHYDROXY-LABD-14-EN-11-ONE
• Excolabdone C
• MLSMR
• MLS000517267
• SMR000127420
• 1H-NAPHTHO(2,1-B)PYRAN-1-ONE, 6-(ACETYLOXY)-3-ETHENYLDODECAHYDRO-5,10,10B-TRIHYDROXY-3,4A,7,7,10A-PENTAMETHYL-, (3R-(3.ALPHA.,4A.BETA.,5.BETA.,6.BETA.,6A.ALPHA.,10.ALPHA.,10A.BETA.,10B.ALPHA.))-
• MS-27083
• acetic acid [(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-5,10,10b-trihydroxy-1-keto-3,4a,7,7,10a-pentamethyl-3-vinyl-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-6-yl] ester
• BDBM83744
• 64657-21-2
• HMS2267A05
• SCHEMBL4928148
• 6.BETA.-ACETOXY-8,13-EPOXY-1.ALPHA.,7.BETA.,9.ALPHA.-TRIHYDROXYLABD-14-EN-11-ONE
• [(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyl-3,4a,7,7,10a-pentamethyl-5,10,10b-tris(oxidanyl)-1-oxidanylidene-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-6-yl] ethanoate
• 6beta-acetoxy-8,13-epoxy-1alpha,7beta,9alpha-trihydroxylabd-14-en-11-one
• HY-N6927
• CS-0027682
• CHEMBL1519619
• 256AFQ3YUN
• AKOS037514904
• REGID_for_CID_9549169
• UNII-256AFQ3YUN
• (3R,4aR,5S,6S,6aS,10S,10aR,10bS)-6-(Acetyloxy)-3-ethenyldodecahydro-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1H-naphtho[2,1-b]pyran-1-one
• Q27253921
• cid_9549169
• Isoforskolin (constituent of forskohlii) [DSC]
• AC-35072
• 1H-Naphtho(2,1-b)pyran-1-one, 6-(acetyloxy)-3-ethenyldodecahydro-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-, (3R-(3alpha,4abeta,5beta,6beta,6aalpha,10alpha,10abeta,10balpha))-
• [(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyl-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-6-yl] acetate
• Iso-Forskolin
• acetic acid [(3R,4aR,5S,6S,6aS,10S,10aR,10bS)-3-ethenyl-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f][1]benzopyran-6-yl] ester
• FT-0775776
• DTXSID20433992
• AKOS032948624
• SCHEMBL8240684
• [(3R,4aR,5S,6S,10S,10aR,10bS)-3-ethenyl-5,10,10b-trihydroxy-3,4a,7,7,10a-pentamethyl-1-oxo-5,6,6a,8,9,10-hexahydro-2H-benzo[f]chromen-6-yl] acetate
• Isoforskolin, analytical standard

• MDL： MFCD00078929
• Inchi： 1S/C22H34O7/c1-8-19(5)11-14(25)22(27)20(6)13(24)9-10-18(3,4)16(20)15(28-12(2)23)17(26)21(22,7)29-19/h8,13,15-17,24,26-27H,1,9-11H2,2-7H3/t13-,15-,16?,17-,19-,20-,21+,22-/m0/s1
• InChI Key： CLOQVZCSBYBUPB-VDCUXWMXSA-N
• SMILES： O1[C@](C=C)(C)CC([C@]2([C@@]1(C)[C@H]([C@H](C1C(C)(C)CC[C@@H]([C@@]12C)O)OC(C)=O)O)O)=O

Computed Properties

• Exact Mass: 410.23000
• Monoisotopic Mass: 410.23045342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 113
• Molecular Weight: 410.5

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 524.5±50.0 °C at 760 mmHg
• Flash Point: 173.6±23.6 °C
• Refractive Index: 1.552
• PSA: 113.29000
• LogP: 1.51990
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Isoforskolin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R21
• Safety Instruction： S36
• Hazardous Material Identification：
• Risk Phrases：R21
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Diterpenoids

Additional information on Isoforskolin

Isoforskolin (CAS No. 64657-21-2): A Comprehensive Guide to Its Properties and Applications

Isoforskolin (CAS No. 64657-21-2) is a bioactive diterpenoid compound derived from the roots of the plant Coleus forskohlii. Known for its structural similarity to forskolin, this compound has garnered significant attention in the fields of biochemistry, pharmacology, and nutraceuticals. Unlike its more famous counterpart, Isoforskolin exhibits unique properties that make it a subject of ongoing research, particularly in metabolic and cellular signaling pathways.

The molecular formula of Isoforskolin is C₂₂H₃₄O₇, and it belongs to the labdane diterpene family. Its mechanism of action involves modulating adenylyl cyclase activity, which plays a crucial role in cyclic AMP (cAMP) production. This property has led to its exploration in studies related to weight management, cardiovascular health, and cognitive function—topics frequently searched by users interested in natural supplements and holistic wellness.

One of the most discussed applications of Isoforskolin is its potential role in metabolic health. With rising global interest in natural weight loss solutions, researchers have investigated its ability to promote fat metabolism by activating cAMP-dependent pathways. This aligns with trending searches like "natural alternatives to weight loss supplements" and "plant-based metabolism boosters," making Isoforskolin a relevant keyword for SEO optimization.

In addition to metabolic benefits, Isoforskolin has shown promise in supporting cardiovascular function. Users often search for "natural ways to support heart health" or "plant compounds for blood pressure," and this compound’s ability to influence vascular tone and blood flow positions it as a candidate for further clinical exploration. Its mild vasodilatory effects differentiate it from forskolin, offering a nuanced alternative for researchers.

The nutraceutical industry has also embraced Isoforskolin due to its adaptogenic properties. Frequently searched terms like "stress-relief supplements" and "natural cognitive enhancers" highlight its potential in modulating stress responses and improving mental clarity. Preliminary studies suggest it may support neuroprotection by enhancing cAMP levels in brain cells, though more research is needed to validate these effects.

From a commercial perspective, Isoforskolin is available in various forms, including standardized extracts and research-grade powders. Its stability and solubility profile make it suitable for formulations in capsules, tablets, and liquid supplements. Manufacturers often highlight its "non-GMO" and "plant-derived" origins to appeal to eco-conscious consumers—a growing demographic in the health and wellness sector.

Quality control is critical when sourcing Isoforskolin, as its efficacy depends on purity and concentration. Analytical techniques like HPLC and mass spectrometry are employed to verify its chemical integrity, addressing common user queries such as "how to identify pure Isoforskolin" or "lab-tested supplements." Certifications like GMP and ISO compliance further enhance its marketability.

Looking ahead, the demand for Isoforskolin is expected to rise alongside interest in personalized medicine and functional foods. Its multifaceted applications—from metabolic support to neurological health—position it as a versatile ingredient. For researchers and brands, emphasizing its "evidence-based benefits" and "sustainable sourcing" can align with current consumer preferences and SEO trends.

In summary, Isoforskolin (CAS No. 64657-21-2) represents a compelling intersection of traditional herbal knowledge and modern science. Its unique biochemical profile and broad applicability make it a standout compound in the realm of natural health products. By addressing high-intent search queries and leveraging its scientific appeal, this article aims to provide both educational value and SEO-driven visibility for stakeholders in the field.